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Compound of Interest

Compound Name: Iminodiacetic acid

Cat. No.: B058193

For Researchers, Scientists, and Drug Development Professionals

Iminodiacetic acid (IDA), a dicarboxylic acid amine with the formula HN(CH2CO2zH)z, is a
compound of significant interest in various scientific and industrial fields.[1] Despite its name,
the nitrogen atom in IDA forms a secondary amino group, not an imino group.[1] This guide
provides a comprehensive overview of the core chemical properties of iminodiacetic acid, its
synthesis, and its role as a versatile chelating agent.

Physicochemical Properties

Iminodiacetic acid is a white crystalline solid.[2][3] It is a non-proteinogenic alpha-amino acid,
specifically a derivative of glycine where one of the hydrogens on the nitrogen is replaced by a
carboxymethyl group.[4]

Table 1: General and Physical Properties of Iminodiacetic Acid
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Property Value Reference(s)
Molecular Formula C4H7NOa4 [2]

Molecular Weight 133.10 g/mol [4]
Appearance White or yellowish crystalline 2]

powder

Melting Point 243 °C (decomposes) [2]

Density 1.5325 g/cm3 (rough estimate) [2]

Flash Point 177.9 °C [2][5]

Vapor Pressure 1.65E-06 mmHg at 25°C [2]

Acidity and Solubility

Iminodiacetic acid is an amphoteric molecule, capable of forming salts with both acids and
bases.[4][6] It is a weak acid that can ionize in solution to release hydrogen ions.[5] The acidity
of IDA is characterized by two dissociation constants (pKa values), corresponding to the two
carboxylic acid groups.

Table 2: Acidity and Solubility of Iminodiacetic Acid

Property Value Reference(s)
pKax 2.98 (at 25°C) [2][7]
pKaz 9.89 (at 25°C) [21[61[7]

pH of saturated solution

2.2-2.3 (in H20 at 20°C)

[2]

Water Solubility

2.43 g/100 mL (at 5°C)

[2][6]

Solubility in other solvents

Practically insoluble in
acetone, methanol, ether,
benzene, carbon tetrachloride,
and heptane. Slightly soluble

in ethanol.

[2]4](6]
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The solubility of iminodiacetic acid is influenced by the presence of its polar carboxyl and
amino groups, which can form hydrogen bonds with water.[8] The pH of the solution also
affects its solubility due to the ionization of these functional groups.[8]

Reactivity and Chelation Chemistry

A defining characteristic of iminodiacetic acid is its ability to act as a chelating agent. The
iminodiacetate dianion can function as a tridentate ligand, binding to metal ions through its two
carboxylate groups and the secondary amine nitrogen.[1][9] This coordination forms two stable,
five-membered chelate rings.[1] IDA can also act as a bidentate ligand, coordinating through its
two carboxylate groups.[1]

This chelating ability makes IDA a crucial component in various applications, including:

Industrial Synthesis: It is a key intermediate in the production of the herbicide glyphosate.[1]

[3]

o Chelating Resins: IDA is used to create ion-exchange resins, such as Chelex 100, for the
separation and purification of metal ions.[1][3]

e Medical Imaging: Technetium-99m complexes of IDA derivatives are utilized in
cholescintigraphy (HIDA scans) to assess gallbladder function.[1]

» Environmental Remediation: It is effective in the removal of heavy metal ions like Cré+, Cdz2+,
Ni2+, and Pb?* from aqueous solutions.[10]

The binding affinity of IDA for metal ions is pH-dependent. As the pH increases, the
deprotonation of the carboxylate and amine groups enhances its coordination capabilities.[11]

Synthesis of Iminodiacetic Acid

One of the primary industrial methods for synthesizing iminodiacetic acid is the
dehydrogenation of diethanolamine over a catalyst.[1][12] Other reported synthesis routes
include the reaction of chloroacetic acid with ammonia and the hydrolysis of nitrilotriacetic acid.

[6]
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Caption: General schematic for the synthesis of iminodiacetic acid via dehydrogenation of
diethanolamine.

Experimental Protocols
Determination of pKa Values by Potentiometric Titration:

A standard method for determining the pKa values of an acid is through potentiometric titration.

o Preparation of Analyte: A known concentration of iminodiacetic acid is dissolved in
deionized water.

o Titration Setup: The solution is placed in a beaker with a magnetic stirrer. A calibrated pH
electrode is immersed in the solution.

« Titration: A standardized solution of a strong base (e.g., NaOH) is added incrementally to the
iminodiacetic acid solution.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa values correspond to the pH at the half-equivalence points. The first half-
equivalence point gives pKai, and the second gives pKaz.

Analysis by High-Performance Liquid Chromatography (HPLC):

HPLC is a common technique for the determination and quantification of iminodiacetic acid.
[13][14]
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Pre-column Derivatization: Since IDA lacks a strong chromophore for UV detection, a
derivatization step is often employed. For instance, p-toluenesulfonyl chloride (PTSC) can be
reacted with IDA in an alkaline medium to form a derivative that can be detected by UV.[13]
[14]

Chromatographic Separation: The derivatized sample is injected into an HPLC system. A
reversed-phase column, such as a C18 column, is typically used.[13][14]

Mobile Phase: The mobile phase often consists of a buffer (e.g., ammonium acetate) and an
organic modifier (e.g., acetonitrile) in an isocratic or gradient elution.[13][14]

Detection: The eluent is monitored by a UV detector at a specific wavelength corresponding
to the absorbance of the derivatized product.[13][14]

Quantification: The concentration of IDA is determined by comparing the peak area of the
sample to a standard curve generated from known concentrations of derivatized IDA.[13][14]
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Caption: A generalized workflow for the analysis of iminodiacetic acid using HPLC with pre-
column derivatization.

Safety and Handling

Iminodiacetic acid is classified as an irritant, causing skin, eye, and respiratory irritation.[2][15]
[16] When handling this compound, it is essential to use appropriate personal protective
equipment, including gloves, safety goggles, and a lab coat.[17] Work should be conducted in a
well-ventilated area or under a fume hood.[15][18] In case of contact, the affected area should
be flushed with plenty of water.[17]

Decomposition: Upon heating, iminodiacetic acid decomposes.[2] Thermal decomposition
can generate toxic gases and fumes, including carbon oxides (CO, CO3z) and nitrogen oxides
(NO, NO2).[18][19]

This guide provides a foundational understanding of the chemical properties of iminodiacetic
acid for professionals in research and development. Its unique characteristics as a chelating
agent continue to make it a valuable compound in a wide array of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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